Cas no 2680848-31-9 (benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate)

• Product Name: benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate
• CAS No: 2680848-31-9
• MF: C₁₉H₂₃BrN₂O₂
• MW: 391.302124261856
• CID: 5625599
• PubChem ID: 165920901
• Update Time: 2025-09-23

benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-{[(3-bromophenyl)methyl](ethyl)amino}ethyl)carbamate
• EN300-28302689
• 2680848-31-9
• benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate

• Inchi： 1S/C19H23BrN2O2/c1-2-22(14-17-9-6-10-18(20)13-17)12-11-21-19(23)24-15-16-7-4-3-5-8-16/h3-10,13H,2,11-12,14-15H2,1H3,(H,21,23)
• InChI Key： HZCJKNLWNTYPGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(CC)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.09429g/mol
• Monoisotopic Mass: 390.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate

Recent Advances in the Study of Benzyl N-(2-{(3-Bromophenyl)methyl(ethyl)amino}ethyl)carbamate (CAS: 2680848-31-9)

Benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate (CAS: 2680848-31-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structure, featuring a bromophenyl moiety and a carbamate group, suggests its utility in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The study highlighted the compound's ability to enhance blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

In addition to its applications in CNS therapeutics, recent research has investigated the anticancer properties of derivatives synthesized from benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate. A 2024 preprint on bioRxiv reported that structural modifications of this compound led to the discovery of potent inhibitors of protein kinases involved in tumor progression. The study utilized computational docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

Another area of active research involves the compound's potential as a scaffold for antimicrobial agents. A team at the University of Cambridge recently identified derivatives of benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate that exhibit broad-spectrum activity against drug-resistant bacterial strains. Their findings, published in ACS Infectious Diseases, emphasize the compound's modularity, allowing for tailored modifications to target specific pathogens.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic potential and explore novel delivery mechanisms. The versatility of benzyl N-(2-{(3-bromophenyl)methyl(ethyl)amino}ethyl)carbamate positions it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and medicine.